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Compound of Interest

Compound Name:

1H-pyrrole-2,5-dione, 3-(1-methyl-

1H-indol-3-yl)-4-(1-methyl-6-nitro-

1H-indol-3-yl)-

Cat. No.: B1683996 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Indolylmaleimides are a class of synthetic compounds that have garnered significant interest in

drug discovery due to their potent and often selective inhibition of various protein kinases.

These compounds share a common chemical scaffold, a maleimide ring attached to one or two

indole moieties. Their biological activity is primarily attributed to their ability to compete with

ATP for the kinase domain of enzymes such as Protein Kinase C (PKC), Glycogen Synthase

Kinase-3β (GSK-3β), and components of the PI3K/AKT signaling pathway. Dysregulation of

these pathways is implicated in a multitude of diseases, including cancer, inflammatory

disorders, and ischemia-reperfusion injury, making indolylmaleimides promising therapeutic

candidates.

This document provides detailed application notes and protocols for the development of animal

models for the in vivo testing of indolylmaleimides. It is intended to guide researchers in

designing and executing preclinical studies to evaluate the efficacy, pharmacokinetics, and

safety of this compound class.
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Indolylmaleimides are known to interact with several key signaling pathways involved in cell

growth, proliferation, and survival. Understanding these pathways is crucial for designing

relevant in vivo studies and interpreting their outcomes.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 3 Tech Support

https://www.benchchem.com/product/b1683996?utm_src=pdf-body-img
https://www.benchchem.com/product/b1683996#developing-animal-models-for-in-vivo-testing-of-indolylmaleimides
https://www.benchchem.com/product/b1683996#developing-animal-models-for-in-vivo-testing-of-indolylmaleimides
https://www.benchchem.com/product/b1683996#developing-animal-models-for-in-vivo-testing-of-indolylmaleimides
https://www.benchchem.com/product/b1683996#developing-animal-models-for-in-vivo-testing-of-indolylmaleimides
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1683996?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1683996?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

